Cas no 75079-82-2 (Isoxazole, 5-methyl-3-nitro-)
Isoxazole, 5-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 5-methyl-3-nitro-
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- Inchi: 1S/C4H4N2O3/c1-3-2-4(5-9-3)6(7)8/h2H,1H3
- InChI Key: FXCONSYWGKCXHC-UHFFFAOYSA-N
- SMILES: O1C(C)=CC([N+]([O-])=O)=N1
Isoxazole, 5-methyl-3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-38344873-1.0g |
5-methyl-3-nitro-1,2-oxazole |
75079-82-2 | 95% | 1.0g |
$0.0 | 2022-12-27 |
Isoxazole, 5-methyl-3-nitro- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on Isoxazole, 5-methyl-3-nitro-
Compound CAS No 75079-82-2: 5-Methyl-3-Nitro-Isoxazole
The compound with CAS number 75079-82-2, commonly referred to as 5-Methyl-3-Nitro-Isoxazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the isoxazole family, a class of five-membered rings containing one oxygen and one nitrogen atom, which are widely studied for their unique electronic properties and potential applications in drug design and advanced materials.
Recent studies have highlighted the importance of 5-Methyl-3-Nitro-Isoxazole in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for constructing bioactive molecules with potential anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in inflammatory pathways, suggesting its potential use in developing new therapeutic agents.
In addition to its pharmacological applications, 5-Methyl-3-Nitro-Isoxazole has also been investigated for its electronic properties in organic electronics. The compound's ability to act as an electron-deficient aromatic system makes it a valuable component in the synthesis of π-conjugated materials. A 2023 research article in *Advanced Materials* reported that incorporating this compound into polymer frameworks significantly enhances charge transport properties, paving the way for its use in next-generation organic semiconductors.
The synthesis of 5-Methyl-3-Nitro-Isoxazole has been optimized through various methodologies, with recent advancements focusing on green chemistry approaches. A study published in *Green Chemistry* in 2023 introduced a catalytic route utilizing microwave-assisted conditions, which not only improves yield but also reduces environmental impact compared to traditional methods.
Furthermore, the structural versatility of 5-Methyl-3-Nitro-Isoxazole has made it a key player in supramolecular chemistry. Researchers have utilized its ability to form hydrogen bonds and π–π interactions to design self-assembled nanostructures with applications in drug delivery and sensing technologies.
Despite its numerous applications, the stability and reactivity of 5-Methyl-3-Nitro-Isoxazole under various conditions remain critical areas of investigation. Ongoing studies aim to understand its thermal and photochemical behavior better, which could unlock new avenues for its use in high-performance materials.
In conclusion, 5-Methyl-3-Nitro-Isoxazole (CAS No 75079-82-2) stands as a versatile and multifaceted compound with significant potential across diverse scientific domains. Its role as a building block for advanced materials and pharmaceutical agents underscores its importance in contemporary research. As new findings continue to emerge, this compound is poised to play an increasingly prominent role in shaping future innovations in chemistry and beyond.
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